Cas no 98027-95-3 (2,6-Diiodo-7H-purine)

• Product Name: 2,6-Diiodo-7H-purine
• CAS No: 98027-95-3
• MF: C₅H₂I₂N₄
• MW: 371.905124187469
• CID: 61932
• PubChem ID: 22321515
• Update Time: 2025-05-20

2,6-Diiodo-7H-purine Chemical and Physical Properties

Names and Identifiers

• 2,6-Diiodo-7H-purine
• 2,6-DIIODOPURINE
• 9H-Purine,2,6-diiodo
• Purine,2,6-diiodo- (6CI)
• 2.6-Dijodpurin
• 98027-95-3
• SCHEMBL532460
• DTXSID30624733
• A845793

• MDL： MFCD09907813
• Inchi： 1S/C5H2I2N4/c6-3-2-4(9-1-8-2)11-5(7)10-3/h1H,(H,8,9,10,11)
• InChI Key： HNCFPTJMAVGCEI-UHFFFAOYSA-N
• SMILES： IC1C2=C(N=C(N=1)I)N=CN2

Computed Properties

• Exact Mass: 371.83700
• Monoisotopic Mass: 371.83689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.5
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 3.38
• Boiling Point: 327 ºC
• Flash Point: 151 ºC
• PSA: 54.46000
• LogP: 1.56210

2,6-Diiodo-7H-purine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 2,6-Diiodo-7H-purine

2,6-Diiodo-7H-purine

2,6-Diiodo-7H-purine, also known by its CAS Registry Number 98027-95-3, is a purine derivative with significant applications in various fields of chemistry and biology. This compound has garnered attention due to its unique chemical properties and potential uses in drug discovery, materials science, and synthetic chemistry. Recent advancements in the synthesis and characterization of 2,6-Diiodo-7H-purine have further highlighted its versatility and importance in modern research.

The structure of 2,6-Diiodo-7H-purine consists of a purine ring system with iodine atoms substituted at the 2 and 6 positions. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further functionalization. The presence of iodine atoms also facilitates various chemical transformations, such as nucleophilic aromatic substitution and coupling reactions, which are critical in organic synthesis.

Recent studies have explored the use of 2,6-Diiodo-7H-purine as a precursor for the synthesis of bioactive compounds. For instance, researchers have employed this compound to develop novel antiviral agents and anticancer drugs. The purine scaffold is well-known for its role in nucleic acids and various signaling pathways, making it an attractive target for drug design. By modifying the iodine substituents or incorporating additional functional groups, scientists can tailor the biological activity of derivatives derived from 2,6-Diiodo-7H-purine.

In addition to its biological applications, 2,6-Diiodo-7H-purine has found utility in materials science. Its ability to undergo self-assembly or coordinate with metal ions has led to the development of new materials with potential applications in electronics and sensing technologies. For example, researchers have reported the formation of supramolecular assemblies using this compound, which exhibit unique optical and electronic properties.

The synthesis of 2,6-Diiodo-7H-purine has been optimized over the years, with modern methods emphasizing efficiency and scalability. One common approach involves the iodination of purine derivatives under controlled conditions to achieve high yields and purity. The use of transition metal catalysts or directed metallation techniques has further enhanced the precision of these reactions.

From a structural perspective, 2,6-Diiodo-7H-purine exhibits interesting photophysical properties due to its conjugated π-system. These properties have been leveraged in studies on fluorescence sensing and energy transfer mechanisms. Recent research has demonstrated that derivatives of this compound can serve as sensors for metal ions or small molecules in aqueous environments.

The application of computational chemistry tools has also shed light on the electronic structure and reactivity of 2,6-Diiodo-7H-purine. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reaction mechanisms, aiding in the rational design of new compounds based on this scaffold.

In summary, 2,6-Diiodo-7H-purine (CAS No. 98027-95-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers in drug discovery, materials science, and synthetic chemistry. As ongoing studies continue to uncover new potential uses for this compound, its significance in scientific research is expected to grow further.